Cas no 79902-63-9 (Simvastatin)
Simvastatin Chemical and Physical Properties
Names and Identifiers
-
- Simvastatin
- (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl 2,2-dimethyl-butanoate
- Simvastatin MK 733 Zorced
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
- MK 733
- Denan
- Eucor
- Lipex
- Lipovas
- Rechol
- Simcor
- simvasterol
- ZOCOR
- Zocord
- Simvastatin impurity
- Synvinolin
- Sinvacor
- Sivastin
- Simvastatine
- Lodales
- Simvastatina
- Simvastatinum
- Cholestat
- Simovil
- Colemin
- Medipo
- Pantok
- Simvastatin lactone
- Nivelipol
- Labistatin
- Velostatin
- Vasotenal
- Rendapid
- Corolin
- Coledis
- Simvastatin (Zocor)
- Zorced
- Simvastatinum [Latin]
- Simvastatine [French]
- Simvastatina [Spanish]
- Simvoget
- Simvacor
- Simcard
- Simlup
- (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl
- Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester, [1S-[1α,3α,7β,8β(2S*,4S*),8aβ]]- (ZCI)
- (+)-Simvastatin
- Apo-Simva
- Apo-Simvastatin
- Bestatin 20
- Co-Simvastatin
- Egilipid
- Kolestevan
- L 644128-000U
- Lipinorm
- Liponorm
- Lycostatin
- MeSH ID: D019821
- Modutrol
- Nor-Vastina
- Novo-Simvastatin
- Pms-simvastatin
- Simastin 20
- Simcovas
- Simgal
- Simi 20
- Simlip
- Simlip 20
- Simlo 20
- Simlup 20
- Simratio
- Simvacard
- Simvachol
- Simvahexal
- Simvas
- Simvastol
- Simvofix
- Simvotin
- Sinvascor
- Starstat 20
-
- MDL: MFCD00072007
- Inchi: 1S/C25H38O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,15-16,18-21,23,26H,6,9-10,12-14H2,1-5H3/t15-,16-,18+,19+,20-,21-,23-/m0/s1
- InChI Key: RYMZZMVNJRMUDD-HGQWONQESA-N
- SMILES: O([C@H]1C[C@@H](C)C=C2C=C[C@@H]([C@@H]([C@@H]12)CC[C@H]1OC(=O)C[C@H](O)C1)C)C(=O)C(C)(C)CC
Computed Properties
- Exact Mass: 418.27200
- Monoisotopic Mass: 418.271924
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 72.8
- Surface Charge: 0
Experimental Properties
- Color/Form: Cryst.
- Density: 1.11 g/cm3
- Melting Point: 127-132 °C (lit.)
- Boiling Point: 564.9°C at 760 mmHg
- Flash Point: 184.8 °C
- Refractive Index: 1.53
- Solubility: DMSO: ≥20mg/mL
- PSA: 72.83000
- LogP: 4.58560
- Solubility: It is easily soluble in ethanol, acetone or acetonitrile, less soluble in ether, and almost insoluble in water.
- Merck: 8539
- Specific Rotation: +285.0° - +300.0° (c=1, CH3CN)
- Optical Activity: [α]/D +275±25°, c = 1 in acetonitrile
Simvastatin Security Information
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H303
- Warning Statement: P312
- Hazardous Material transportation number:3077
- WGK Germany:2
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26; S36
- RTECS:EK7798000
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:9
- Safety Term:9
- Packing Group:III
- Risk Phrases:R36/37/38
- HazardClass:9
- PackingGroup:III
- Storage Condition:2-8°C
Simvastatin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1612700-200MG |
Simvastatin |
79902-63-9 | 200mg |
¥3302.56 | 2024-12-30 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | S0650000 |
Simvastatin |
79902-63-9 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 38956-10MG |
Simvastatin |
79902-63-9 | 10mg |
¥1287.65 | 2025-01-10 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | PHR1438-1G |
Simvastatin |
79902-63-9 | 1g |
¥1513.95 | 2025-01-16 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | BP739 |
Simvastatin |
79902-63-9 | 100mg |
¥1879.02 | 2023-04-25 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0002069 |
Simvastatin |
79902-63-9 | European Pharmacopoeia (EP) Reference Standard | ¥1399.99 | 2022-02-21 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | S0509-1G |
Simvastatin |
79902-63-9 | >97.0%(HPLC) | 1g |
¥590.00 | 2024-04-15 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5412-50mg |
Simvastatin (Zocor) |
79902-63-9 | 98% | 50mg |
¥705.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5412-250mg |
Simvastatin (Zocor) |
79902-63-9 | 98% | 250mg |
¥2744.00 | 2023-09-10 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0687-10 mg |
Simvastatin |
79902-63-9 | 98.54% | 10mg |
¥394.00 | 2022-04-26 |
Simvastatin Production Method
Production Method 1
Production Method 2
1.2 Reagents: Ammonium hydroxide , Hydrochloric acid
2.1 Reagents: Methanesulfonic acid Solvents: Dichloromethane
Production Method 3
2.1 Reagents: Methanesulfonic acid , Water Solvents: Methanol
3.1 Reagents: Sodium hydroxide Solvents: Water
3.2 Reagents: Hydrochloric acid Solvents: Water
3.3 Reagents: Ammonia Solvents: Water
3.4 Reagents: Ammonia Solvents: Methanol , Water
4.1 Solvents: Toluene
Production Method 4
Production Method 5
Production Method 6
Production Method 7
1.2 Reagents: Sodium carbonate ; 0.5 h
Production Method 8
Production Method 9
1.2 Catalysts: Acyltransferase Solvents: Dimethyl sulfoxide ; 25 °C
Production Method 10
Simvastatin Raw materials
- Butanoic acid, 2,2-dimethyl-, (1S,3R,7S,8S,8aR)-8-[(3R,5R)-7-(butylamino)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-7-oxoheptyl]-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-1-naphthalenyl ester
- Simvastatin Impurity 10
- Monacolinic acid J
- Simvastatin acid ammonium
- Methyl 3-(2,2-Dimethylbutanoylthio)propanoate
- Butanoic acid, 2,2-dimethyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-8-[2-[(7R,9R)-9-hydroxy-1,4,6-trioxaspiro[4.5]dec-7-yl]ethyl]-3,7-dimethyl-1-naphthalenyl ester
- Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-8-[(3R,5R)-7-(butylamino)-3,5-bis[[(1,1-dimethylethyl)dimethylsilyl]oxy]-7-oxoheptyl]-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-1-naphthalenyl ester, (2S)-
Simvastatin Preparation Products
Simvastatin Suppliers
Simvastatin Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on Simvastatin
Simvastatin (CAS No. 79902-63-9): A Comprehensive Guide to Its Properties, Applications, and Market Trends
Simvastatin, with the CAS number 79902-63-9, is a well-known cholesterol-lowering drug belonging to the class of HMG-CoA reductase inhibitors, commonly referred to as statins. This compound has garnered significant attention in the pharmaceutical industry due to its efficacy in managing hypercholesterolemia and reducing the risk of cardiovascular diseases. In this article, we delve into the chemical properties, therapeutic applications, and current market trends of Simvastatin, while addressing some of the most frequently searched questions by users.
The molecular formula of Simvastatin is C25H38O5, and it is a white to off-white crystalline powder that is practically insoluble in water but soluble in organic solvents like ethanol and acetone. Its mechanism of action involves inhibiting HMG-CoA reductase, a key enzyme in the cholesterol biosynthesis pathway. By blocking this enzyme, Simvastatin effectively lowers LDL cholesterol levels, often referred to as "bad cholesterol," while moderately increasing HDL cholesterol, the "good cholesterol."
One of the most searched topics related to Simvastatin is its side effects and safety profile. Common side effects include muscle pain, digestive issues, and headaches, while rare but serious side effects may involve liver dysfunction or muscle damage (rhabdomyolysis). Patients often inquire about drug interactions, particularly with grapefruit juice, which can increase the drug's concentration in the bloodstream, leading to heightened side effects. Additionally, Simvastatin dosage is a frequently searched term, as the recommended dose varies depending on the patient's condition, ranging from 5 mg to 40 mg per day.
The therapeutic applications of Simvastatin extend beyond cholesterol management. Recent studies have explored its potential in anti-inflammatory and neuroprotective effects, sparking interest in its use for conditions like Alzheimer's disease and multiple sclerosis. This has led to a surge in searches for "Simvastatin and brain health" and "Simvastatin for inflammation," reflecting the growing curiosity about its off-label uses.
From a market perspective, Simvastatin remains a widely prescribed medication, particularly in generic form, making it an affordable option for patients. The global demand for statins continues to rise, driven by increasing awareness of cardiovascular health and the prevalence of high cholesterol worldwide. Searches for "Simvastatin price" and "generic Simvastatin vs brand name" are common, as cost-effectiveness is a significant concern for many users.
In conclusion, Simvastatin (CAS No. 79902-63-9) is a cornerstone in the treatment of hypercholesterolemia and cardiovascular risk reduction. Its well-documented efficacy, combined with ongoing research into additional therapeutic benefits, ensures its relevance in modern medicine. Whether you're a healthcare professional, researcher, or patient, understanding the properties and applications of Simvastatin can provide valuable insights into its role in promoting health and wellness.
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